Cas no 1804248-54-1 (Methyl 2-bromo-3-(3-chloro-2-oxopropyl)phenylacetate)
Methyl 2-bromo-3-(3-chloro-2-oxopropyl)phenylacetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-bromo-3-(3-chloro-2-oxopropyl)phenylacetate
-
- Inchi: 1S/C12H12BrClO3/c1-17-11(16)6-9-4-2-3-8(12(9)13)5-10(15)7-14/h2-4H,5-7H2,1H3
- InChI Key: TUEZIOSBSPQIQB-UHFFFAOYSA-N
- SMILES: BrC1C(=CC=CC=1CC(CCl)=O)CC(=O)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 283
- XLogP3: 2.6
- Topological Polar Surface Area: 43.4
Methyl 2-bromo-3-(3-chloro-2-oxopropyl)phenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013023342-250mg |
Methyl 2-bromo-3-(3-chloro-2-oxopropyl)phenylacetate |
1804248-54-1 | 97% | 250mg |
475.20 USD | 2021-06-24 | |
| Alichem | A013023342-500mg |
Methyl 2-bromo-3-(3-chloro-2-oxopropyl)phenylacetate |
1804248-54-1 | 97% | 500mg |
839.45 USD | 2021-06-24 | |
| Alichem | A013023342-1g |
Methyl 2-bromo-3-(3-chloro-2-oxopropyl)phenylacetate |
1804248-54-1 | 97% | 1g |
1,549.60 USD | 2021-06-24 |
Methyl 2-bromo-3-(3-chloro-2-oxopropyl)phenylacetate Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on Methyl 2-bromo-3-(3-chloro-2-oxopropyl)phenylacetate
Methyl 2-bromo-3-(3-chloro-2-oxopropyl)phenylacetate (CAS No. 1804248-54-1): A Comprehensive Overview
Methyl 2-bromo-3-(3-chloro-2-oxopropyl)phenylacetate (CAS No. 1804248-54-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, characterized by its unique structural motifs, presents a promising platform for the development of novel therapeutic agents. Its molecular structure, featuring both bromo and chloro substituents, along with an acetoacetate moiety, makes it a versatile intermediate in organic synthesis.
The compound's significance is further underscored by its potential applications in the synthesis of bioactive molecules. In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various biological pathways. The presence of both bromo and chloro groups in the molecule allows for facile functionalization, making it an attractive candidate for medicinal chemists seeking to develop new drug candidates.
Recent studies have highlighted the compound's role in the synthesis of kinase inhibitors, which are critical in treating a wide range of cancers and inflammatory diseases. The acetoacetate group can be readily converted into other functional groups, such as esters or amides, which are common pharmacophores in drug design. This flexibility makes Methyl 2-bromo-3-(3-chloro-2-oxopropyl)phenylacetate a valuable building block for constructing complex molecular architectures.
In addition to its utility in kinase inhibitor synthesis, this compound has also been explored in the development of antimicrobial agents. The bromo and chloro substituents can interact with biological targets in unique ways, potentially leading to the discovery of novel antibiotics. The acetoacetate moiety further enhances its versatility by allowing for modifications that can fine-tune its biological activity.
The synthesis of Methyl 2-bromo-3-(3-chloro-2-oxopropyl)phenylacetate involves a series of well-established organic reactions, including bromination, chlorination, and esterification. These reactions are typically carried out under controlled conditions to ensure high yield and purity. The compound's stability under various reaction conditions makes it a reliable intermediate for synthetic chemists.
One of the key advantages of using Methyl 2-bromo-3-(3-chloro-2-oxopropyl)phenylacetate as a synthetic intermediate is its compatibility with a wide range of reagents and catalysts. This compatibility allows for the efficient construction of complex molecules with minimal side reactions. Furthermore, its well-documented synthetic protocols make it accessible to researchers with varying levels of expertise.
The compound's potential applications extend beyond pharmaceuticals into the realm of materials science. Its unique structural features make it a candidate for the development of advanced materials with specific functionalities. For instance, its ability to undergo cross-coupling reactions suggests that it could be used in the synthesis of polymers or coatings with enhanced properties.
In conclusion, Methyl 2-bromo-3-(3-chloro-2-oxopropyl)phenylacetate (CAS No. 1804248-54-1) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its structural features and synthetic versatility make it an invaluable tool for researchers seeking to develop novel bioactive molecules and advanced materials. As research continues to uncover new applications for this compound, its importance is likely to grow even further.
1804248-54-1 (Methyl 2-bromo-3-(3-chloro-2-oxopropyl)phenylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)